4-Aminophenyl phosphate monosodium salt
Overview
Description
4-Aminophenyl phosphate monosodium salt is a useful research compound. Its molecular formula is C6H7NNaO4P and its molecular weight is 211.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Aminophenyl phosphate monosodium salt suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Aminophenyl phosphate monosodium salt including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Substrate Applications : 4-Aminophenyl phosphate (4-APP) has been compared with 1-naphthyl phosphate (1-NP) as enzyme substrates in an amperometric milk progesterone biosensor, demonstrating its utility in biosensor applications (Pemberton et al., 1999).
Bioelectrochemical Sensors : The construction and response of an alkaline phosphatase-modified carbon fibre disc microelectrode for the determination of 4-aminophenyl phosphate have been described, showing its effectiveness as an amperometric sensor (Pariente et al., 1993).
Electrochemical Enzyme Immunoassay : 4-Aminophenyl phosphate has been used in a small-volume voltammetric detection system, which was then applied to electrochemical enzyme immunoassay of mouse IgG, illustrating its application in immunoassay technologies (Niwa et al., 1993).
Electrochemical Sensing : A quantum dot-based enzyme electrode has been developed for the detection of p-aminophenyl phosphate, demonstrating its role in advanced electrochemical sensing methods (Khalid et al., 2011).
Affinity Chromatography : 4-Aminophenyl phosphate has been used in affinity chromatography for the purification of ribonuclease A, showing its utility in biochemical separation techniques (Wilchek & Gorecki, 1969).
properties
IUPAC Name |
sodium;(4-aminophenyl) hydrogen phosphate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8NO4P.Na/c7-5-1-3-6(4-2-5)11-12(8,9)10;/h1-4H,7H2,(H2,8,9,10);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRJUGXSZGJNQN-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)OP(=O)(O)[O-].[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NNaO4P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminophenyl phosphate monosodium salt | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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